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For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcichrome is a complex organic dye that serves as a highly selective metallochromic

indicator for the determination of calcium ions. Its ability to form a distinctively colored complex

with calcium allows for the quantitative analysis of this essential element in various samples.

This technical guide provides a comprehensive overview of Calcichrome's chemical structure,

physicochemical properties, and detailed experimental protocols for its application in calcium

determination.

Chemical Structure and Identity
Calcichrome, a bis-azo dye, possesses a complex polycyclic aromatic structure. The molecule

features multiple sulfonate groups, which confer water solubility, and hydroxyl and azo

functional groups that are critical for its metal-chelating properties.

The definitive chemical structure of Calcichrome is provided by its IUPAC name: 5-[(1,8-

dihydroxy-3,6-disulfonaphthalen-2-yl)diazenyl]-4-hydroxy-3-[(8-hydroxy-3,6-disulfonaphthalen-

1-yl)diazenyl]naphthalene-2,7-disulfonic acid[1].
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A summary of the key physicochemical properties of Calcichrome is presented in the table

below, offering a quick reference for laboratory use.

Property Value Reference

IUPAC Name

5-[(1,8-dihydroxy-3,6-

disulfonaphthalen-2-

yl)diazenyl]-4-hydroxy-3-[(8-

hydroxy-3,6-disulfonaphthalen-

1-yl)diazenyl]naphthalene-2,7-

disulfonic acid

[1]

Synonyms Calcion, Calcion IREA [1]

CAS Number 3810-39-7 [1]

Molecular Formula C₃₀H₂₀N₄O₂₂S₆ [1]

Molecular Weight 980.9 g/mol [1]

Appearance Data not available

Solubility Water soluble

Density 2.15 g/cm³

Spectrophotometric Properties and Calcium
Complexation
Calcichrome's utility as a calcium indicator stems from the significant shift in its visible

absorption spectrum upon chelation with Ca²⁺ ions. This colorimetric change forms the basis of

a sensitive and selective spectrophotometric method for calcium quantification.

The Calcichrome-calcium complex forms in a 1:1 stoichiometric ratio.[1] The complex exhibits

a maximum absorbance (λmax) at approximately 520-539 nm, a wavelength where the

uncomplexed dye has minimal absorbance.[1] This distinct spectral shift allows for the direct

measurement of the complex concentration, which is proportional to the calcium concentration

in the sample. The molar absorptivity of the calcium-calcichrome system is reported to be

6,600 L·mol⁻¹·cm⁻¹.
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Parameter Value Reference

Stoichiometry

(Calcichrome:Ca²⁺)
1:1 [1]

λmax of Ca²⁺-Calcichrome

Complex
520-539 nm [1]

Molar Absorptivity (ε) 6,600 L·mol⁻¹·cm⁻¹

Optimal pH for Complex

Formation
~8.5 [1]

Note: A specific stability constant for the Calcichrome-calcium complex is not readily available

in the surveyed literature.

Experimental Protocol: Spectrophotometric
Determination of Calcium
The following protocol outlines the steps for the quantitative determination of calcium using

Calcichrome.

Reagents and Equipment
Calcichrome Solution: Prepare a stock solution of Calcichrome in deionized water. The

exact concentration may need to be optimized based on the expected calcium concentration

in the samples.

Calcium Standard Solutions: A series of standard solutions of known calcium concentrations

should be prepared for calibration.

Buffer Solution (pH 8.5): A suitable buffer, such as a borate or ammonia buffer, is required to

maintain the optimal pH for complex formation.

Spectrophotometer: A UV-Visible spectrophotometer capable of measuring absorbance at

520-539 nm is necessary.

Volumetric flasks and pipettes for accurate solution preparation.
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Experimental Workflow

Preparation

Reaction

Measurement

Data Analysis

Prepare Reagents:
- Calcichrome Solution
- Calcium Standards

- Buffer (pH 8.5)

Mix Sample/Standard with
Calcichrome and Buffer

Prepare Samples:
- Dilute if necessary

- Adjust pH

Incubate for Color Development

Measure Absorbance at λmax
(520-539 nm)

Construct Calibration Curve
(Absorbance vs. [Ca²⁺])

Calculate [Ca²⁺] in Samples

Click to download full resolution via product page

Caption: Workflow for the spectrophotometric determination of calcium using Calcichrome.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1207837?utm_src=pdf-body-img
https://www.benchchem.com/product/b1207837?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Method
Preparation of Calibration Curve:

To a series of volumetric flasks, add increasing volumes of the calcium standard solutions.

To each flask, add a fixed volume of the Calcichrome solution and the pH 8.5 buffer.

Dilute to the mark with deionized water and mix well.

Allow the solutions to stand for a sufficient time for the color to develop fully.

Measure the absorbance of each standard at the predetermined λmax (around 520-539

nm) against a reagent blank (containing all components except calcium).

Plot a graph of absorbance versus calcium concentration to generate a calibration curve.

Sample Analysis:

Take a known volume of the sample solution and place it in a volumetric flask.

Add the same fixed volume of the Calcichrome solution and pH 8.5 buffer as used for the

standards.

Dilute to the mark with deionized water and mix well.

After the same incubation period, measure the absorbance of the sample at the λmax.

Using the calibration curve, determine the concentration of calcium in the sample.

Interference Studies
It is crucial to consider potential interferences from other metal ions that may be present in the

sample. While Calcichrome is highly selective for calcium, high concentrations of other

divalent cations could potentially interfere with the measurement. It is recommended to perform

recovery studies by spiking samples with known amounts of calcium to assess the accuracy of

the method in a specific sample matrix.
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Safety and Handling
Calcichrome is an irritant. It may cause skin, eye, and respiratory tract irritation.[1] Appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should

be worn when handling the solid compound and its solutions. Work in a well-ventilated area.

Store Calcichrome in a cool, dry place away from incompatible materials such as strong

oxidizing agents.

Conclusion
Calcichrome remains a valuable reagent for the straightforward and sensitive

spectrophotometric determination of calcium. Its well-defined complexation chemistry and

distinct color change provide a reliable analytical method for researchers across various

scientific disciplines. By following the detailed protocols and considering potential interferences,

accurate and reproducible quantification of calcium can be achieved.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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